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Compound of Interest

Compound Name: Danca

CAS No.: 107408-10-6

Cat. No.: B1219486

Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the proper management and disposal of chemical reagents are paramount to ensuring a safe

and compliant working environment. Dansyl Chloride, a fluorescent labeling reagent frequently

utilized in biochemical and proteomic analyses, necessitates strict disposal protocols due to its

hazardous properties.[1] Adherence to these procedures minimizes risks to personnel and

prevents environmental contamination.

Immediate Safety and Handling Protocols
Before commencing any work with Dansyl Chloride, it is crucial to be fully aware of its hazards

and to have the appropriate safety measures in place. The primary hazards associated with

Dansyl Chloride are its corrosivity and its violent reactivity with water, which produces toxic and

corrosive hydrogen chloride gas.[1]

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles with side shields are mandatory.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1219486#bc-rfq
https://www.benchchem.com/pdf/Proper_Disposal_of_Dansyl_Chloride_d6_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Dansyl_Chloride_d6_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219486?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Skin Protection: Use chemical-resistant gloves (e.g., neoprene) and wear a lab coat or other

protective clothing.[2]

Respiratory Protection: A NIOSH/MSHA or European Standard EN 149 approved respirator

should be used in areas with inadequate ventilation or where dust may be generated.[2]

Engineering Controls:

Always handle Dansyl Chloride in a well-ventilated area, preferably within a chemical fume

hood.[2]

Ensure that an eyewash station and a safety shower are readily accessible.[2]

Chemical and Hazard Data
A thorough understanding of the chemical properties and associated hazards is the foundation

of safe handling and disposal.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/pdf/Proper_Disposal_of_Dodecamethylpentasiloxane_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Dodecamethylpentasiloxane_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Dodecamethylpentasiloxane_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Dodecamethylpentasiloxane_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219486?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Chemical Name

5-

(Dimethylamino)naphthalene-

1-sulfonyl chloride

[1]

CAS Number 605-65-2 [1]

Molecular Formula C₁₂H₁₂ClNO₂S [1]

Appearance
Yellow to orange crystalline

powder
[1]

Primary Hazards Corrosive, Water-Reactive [1]

Hazard Statements
Causes severe skin burns and

eye damage (H314)
[1]

Incompatibilities
Water, strong oxidizing agents,

strong bases, amines
[1]

UN Number UN3261 or UN3131 [1]

EPA Waste Codes
D002 (Corrosivity), D003

(Reactivity)
[1]

Step-by-Step Disposal Procedures
All Dansyl Chloride waste, including unused product, expired material, and contaminated items,

must be treated as hazardous waste.[1] The absolute priority during disposal is the prevention

of any contact with water.[1]

Waste Container Preparation:

Select a clean, dry, and chemically compatible container with a secure lid. A wide-mouth

polyethylene or glass container is recommended.[1]

The container must be clearly labeled: "HAZARDOUS WASTE: DANSYL CHLORIDE,

SOLID. CORROSIVE & WATER-REACTIVE". Include the accumulation start date and any

other institutionally required information.[1]
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Waste Transfer:

Carefully transfer the solid Dansyl Chloride waste into the prepared container, taking

precautions to avoid creating dust.[1] Do not crush or grind the material.[1]

Securely close the container lid immediately after adding the waste.[1]

Solid Waste: Items such as gloves, weighing paper, and pipette tips that are contaminated

with Dansyl Chloride should be placed in the designated solid hazardous waste container.

Sharps: Contaminated sharps, like needles or razor blades, must be disposed of in a

designated sharps container that is properly labeled for hazardous chemical waste.

Glassware Decontamination:

Rinse glassware immediately after use with a compatible organic solvent, such as acetone

or chloroform, to prevent residue from hardening.[1]

Collect this solvent rinse as hazardous liquid waste.

A secondary rinse with a less reactive alcohol like isopropanol may be used to quench

trace amounts of the reagent if specified by your institution's Environmental Health and

Safety (EHS) protocol.[1]

After thorough solvent decontamination, the glassware can typically be washed with soap

and water.[1]

Solutions of Dansyl Chloride in compatible organic solvents (e.g., acetone, chloroform, DMF)

must be disposed of as hazardous liquid waste.[1] Note: Dansyl Chloride is unstable in

DMSO; this solvent should not be used for preparing solutions.[1]

Collect this waste in a separate, clearly labeled, and compatible solvent waste container.[1]

The label must list all chemical constituents, including Dansyl Chloride and the solvent(s).[1]

Crucially, never mix this waste stream with aqueous waste or other incompatible chemicals.

[1]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/pdf/Proper_Disposal_of_Dansyl_Chloride_d6_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Dansyl_Chloride_d6_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Dansyl_Chloride_d6_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Dansyl_Chloride_d6_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Dansyl_Chloride_d6_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Dansyl_Chloride_d6_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Dansyl_Chloride_d6_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Dansyl_Chloride_d6_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Dansyl_Chloride_d6_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Dansyl_Chloride_d6_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Dansyl_Chloride_d6_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219486?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Management
In the event of a spill, immediate and appropriate cleanup is essential.

Evacuate the area if necessary and alert others.

Wear appropriate PPE.

For small spills of solid material, carefully sweep it up, avoiding dust generation, and place it

in the designated hazardous waste container.

Decontaminate the area with a cloth lightly dampened with a suitable organic solvent.[1]

Dispose of the cleaning materials as hazardous solid waste.[1]
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Workflow for the proper segregation and disposal of Dansyl Chloride waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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